1-Benzyl-3-(4-methoxyphenylamino)-4-phenylpyrrole-2,5-dione
1-Benzyl-3-(4-methoxyphenylamino)-4-phenylpyrrole-2,5-dione
GSK3987 is a potent and specific liver X receptor (LXR) dual agonist of LXRalpha and LXRbeta.
Brand Name:
Vulcanchem
CAS No.:
264206-85-1
VCID:
VC0529454
InChI:
InChI=1S/C24H20N2O3/c1-29-20-14-12-19(13-15-20)25-22-21(18-10-6-3-7-11-18)23(27)26(24(22)28)16-17-8-4-2-5-9-17/h2-15,25H,16H2,1H3
SMILES:
COC1=CC=C(C=C1)NC2=C(C(=O)N(C2=O)CC3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C24H20N2O3
Molecular Weight:
384.4 g/mol
1-Benzyl-3-(4-methoxyphenylamino)-4-phenylpyrrole-2,5-dione
CAS No.: 264206-85-1
Inhibitors
VCID: VC0529454
Molecular Formula: C24H20N2O3
Molecular Weight: 384.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 264206-85-1 |
|---|---|
| Product Name | 1-Benzyl-3-(4-methoxyphenylamino)-4-phenylpyrrole-2,5-dione |
| Molecular Formula | C24H20N2O3 |
| Molecular Weight | 384.4 g/mol |
| IUPAC Name | 1-benzyl-3-(4-methoxyanilino)-4-phenylpyrrole-2,5-dione |
| Standard InChI | InChI=1S/C24H20N2O3/c1-29-20-14-12-19(13-15-20)25-22-21(18-10-6-3-7-11-18)23(27)26(24(22)28)16-17-8-4-2-5-9-17/h2-15,25H,16H2,1H3 |
| Standard InChIKey | HLZMYWLMBBLASX-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)NC2=C(C(=O)N(C2=O)CC3=CC=CC=C3)C4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=C(C=C1)NC2=C(C(=O)N(C2=O)CC3=CC=CC=C3)C4=CC=CC=C4 |
| Appearance | Solid powder |
| Description | GSK3987 is a potent and specific liver X receptor (LXR) dual agonist of LXRalpha and LXRbeta. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | GSK3987 |
| Reference | 1: Ranganathan PV, Jayakumar C, Ramesh G. Netrin-1-treated macrophages protect the kidney against ischemia-reperfusion injury and suppress inflammation by inducing M2 polarization. Am J Physiol Renal Physiol. 2013 Apr 1;304(7):F948-57. doi: 10.1152/ajprenal.00580.2012. Epub 2013 Feb 13. PubMed PMID: 23408164; PubMed Central PMCID: PMC3625850. 2: Lin HR. Paeoniflorin acts as a liver X receptor agonist. J Asian Nat Prod Res. 2013;15(1):35-45. doi: 10.1080/10286020.2012.742510. Epub 2013 Jan 3. PubMed PMID: 23281636. 3: Jaye MC, Krawiec JA, Campobasso N, Smallwood A, Qiu C, Lu Q, Kerrigan JJ, De Los Frailes Alvaro M, Laffitte B, Liu WS, Marino JP Jr, Meyer CR, Nichols JA, Parks DJ, Perez P, Sarov-Blat L, Seepersaud SD, Steplewski KM, Thompson SK, Wang P, Watson MA, Webb CL, Haigh D, Caravella JA, Macphee CH, Willson TM, Collins JL. Discovery of substituted maleimides as liver X receptor agonists and determination of a ligand-bound crystal structure. J Med Chem. 2005 Aug 25;48(17):5419-22. PubMed PMID: 16107141. |
| PubChem Compound | 5288679 |
| Last Modified | Nov 11 2021 |
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